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Compound of Interest

Compound Name: Methasulfocarb

Cat. No.: B1676373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methasulfocarb, with the CAS number 66952-49-6, is a chemical compound classified as a

thiocarbamate fungicide and a plant growth regulator.[1][2] It is primarily used in agriculture to

control a range of fungal diseases in crops. This technical guide provides a comprehensive

overview of the known properties of Methasulfocarb, compiling available data on its

physicochemical characteristics, toxicological profile, environmental fate, and mechanism of

action. The information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and environmental safety assessment.

Physicochemical Properties
A summary of the key physicochemical properties of Methasulfocarb is presented in Table 1.

This data is crucial for understanding its environmental transport, bioavailability, and for

developing analytical methods.
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Property Value References

IUPAC Name

[4-

(methylcarbamoylsulfanyl)phen

yl] methanesulfonate

[1][3]

CAS Name

S-[4-

[(methylsulfonyl)oxy]phenyl] N-

methylcarbamothioate

[4]

CAS Number 66952-49-6 [4][5][6]

Molecular Formula C9H11NO4S2 [1][3][4][5][6]

Molecular Weight 261.32 g/mol [1][3][5]

Appearance
White to yellow solid;

Colourless crystalline solid
[3][7]

Melting Point 138 °C [7]

Boiling Point Decomposes before boiling [7]

Water Solubility 480 mg/L (at 20 °C) [7]

Solubility in Organic Solvents Soluble in DMSO [3][8][9]

Vapor Pressure Data not publicly available

Toxicological Profile
The toxicological data for Methasulfocarb is limited in publicly accessible literature. The

Pesticide Properties DataBase (PPDB) indicates a "Moderate alert" for mammalian acute

toxicity, while also noting that "Significant data are missing".[3][10] The available quantitative

data is summarized in Table 2.
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Endpoint Species Route Value References

Acute Dermal

LD50
Rabbit Dermal

>2000 mg/kg

body weight
[3]

Acute Oral LD50 Rat Oral
Data not publicly

available

Acute Inhalation

LC50
Rat Inhalation

Data not publicly

available

Carcinogenicity --- ---
Data not publicly

available

Mutagenicity --- ---
Data not publicly

available

Reproductive

Toxicity
--- ---

Data not publicly

available

Environmental Fate and Ecotoxicity
Information on the environmental fate and ecotoxicity of Methasulfocarb is also sparse. The

PPDB notes a "Moderate alert" for drainflow, suggesting it is moderately mobile in soil, but

again highlights that "Significant data are missing".[3][10] A "Moderate alert" is also indicated

for fish acute ecotoxicity.[3][10]
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Endpoint Species Duration Value References

Aquatic

Invertebrate

Toxicity

Daphnia magna 48 hours EC50 > 40 mg/L [10]

Aquatic

Invertebrate

Toxicity

Daphnia magna 48 hours NOEC > 40 mg/L [10]

Soil Half-life --- ---
Data not publicly

available

Avian Toxicity

(LD50)
Bobwhite Quail ---

Data not publicly

available

Mechanism of Action
Methasulfocarb belongs to the thiocarbamate class of fungicides, which are generally

characterized by a multi-site mode of action.[3][4] This means they can interfere with multiple

biochemical processes within the fungal cell, making the development of resistance less likely

compared to single-site fungicides.[4]

As a fungicide, the proposed mechanism for dithiocarbamates, a related class, involves the

chelation of essential metal ions, such as copper, and the inactivation of vital enzymes through

reaction with thiol groups.[10] They are thought to be metabolized into isothiocyanates, which

are reactive towards sulfhydryl groups in amino acids and enzymes, leading to disruption of

cellular function and ultimately, cell death.[10]

As a plant growth regulator, Methasulfocarb may act by inhibiting the biosynthesis of

gibberellins, a class of plant hormones that regulate various developmental processes,

including stem elongation and seed germination.[11]
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Caption: Proposed multi-site mechanism of action of Methasulfocarb.

Experimental Protocols
Detailed experimental protocols for determining the physicochemical and toxicological

properties of chemical substances are outlined in various international guidelines, most notably

those from the Organisation for Economic Co-operation and Development (OECD). Below are

summaries of the methodologies relevant to the properties discussed in this guide.

Physicochemical Properties
Water Solubility (OECD 105): The column elution method is suitable for substances with low

solubility (<10 g/L), while the flask method is used for more soluble substances. For the

column elution method, a carrier material in a microcolumn is coated with the test substance,

and water is passed through the column. The concentration of the substance in the eluate is

measured until it becomes constant, which represents the water solubility. The flask method

involves dissolving the substance in water at a temperature above the test temperature to

achieve supersaturation, followed by cooling to the test temperature and allowing it to

equilibrate. The concentration in the aqueous phase is then determined.

Melting Point (OECD 102): The melting point is determined by heating a small, powdered

sample in a capillary tube and observing the temperature range from the onset to the
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completion of melting. The apparatus typically consists of a heated block or bath and a

calibrated thermometer or temperature sensor. A slow heating rate near the melting point is

crucial for accuracy.

Vapor Pressure (OECD 104): The vapor pressure can be determined using several methods.

The dynamic method involves measuring the boiling temperature at different pressures. The

static method directly measures the vapor pressure of the substance in a closed system at

equilibrium. The effusion method (Knudsen method) measures the rate of mass loss of the

substance effusing through a small orifice into a vacuum.

Physicochemical Testing Toxicological Testing

Sample Preparation
(Pure Substance)

Water Solubility
(OECD 105)

Melting Point
(OECD 102)

Vapor Pressure
(OECD 104)

Test Organism
(e.g., Rat, Rabbit, Daphnia)

Acute Oral Toxicity
(OECD 420/423/425)

Acute Dermal Toxicity
(OECD 402)

Acute Aquatic Toxicity
(OECD 202)

Click to download full resolution via product page

Caption: General workflow for physicochemical and toxicological testing.

Toxicological and Ecotoxicological Testing
Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to determine

the LD50 (median lethal dose) following oral administration. The Fixed Dose Procedure

(OECD 420), the Acute Toxic Class Method (OECD 423), and the Up-and-Down Procedure

(OECD 425) are sequential testing strategies that use a minimal number of animals to

estimate the LD50 and classify the substance's toxicity.

Acute Dermal Toxicity (OECD 402): A single dose of the test substance is applied to the

clipped skin of an animal (typically a rabbit) for 24 hours. The animals are observed for
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mortality and clinical signs of toxicity for up to 14 days. This study determines the dermal

LD50.

Acute Immobilisation Test for Daphnia sp. (OECD 202): Young daphnids are exposed to a

range of concentrations of the test substance for 48 hours. The concentration that causes

immobilization in 50% of the daphnids (EC50) is determined.

Conclusion
Methasulfocarb is a thiocarbamate fungicide and plant growth regulator with a defined set of

physicochemical properties. However, there is a significant lack of publicly available data

regarding its toxicological and ecotoxicological profile. The available information suggests

moderate acute toxicity to mammals and fish, but comprehensive assessments of its potential

for carcinogenicity, mutagenicity, and reproductive toxicity have not been found in the public

domain. Its multi-site mode of action as a fungicide is a characteristic of the thiocarbamate

class, and its plant growth regulatory effects are likely due to interference with gibberellin

biosynthesis. Further research and disclosure of proprietary data would be necessary for a

complete risk assessment of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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